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Compound of Interest

Compound Name: 2-Heptenal, (2)-

Cat. No.: B15349745

In-Depth Technical Guide: (Z)-2-Heptenal

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information

Chemical Name: (Z)-2-Heptenal CAS Number: 57266-86-1[1][2] Molecular Formula: C7H120[1]
[2]

Chemical Structure:
(2)-hept-2-enal

Synonyms:

cis-2-Heptenal, (Z)-Hept-2-enal, cis-Hept-2-enal[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of (Z)-2-Heptenal is provided in the table
below. These properties are crucial for understanding its behavior in various experimental and
biological systems.
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Property Value Unit Source

Molecular Weight 112.17 g/mol [2]

Colorless to pale
Appearance yellow clear liquid - [3]

(estimated)

. . 166.00 (estimated at
Boiling Point °C 3]
760.00 mm Hg)

1.823 (estimated at

Vapor Pressure mmH 3
P 25.00 °C) J 13
_ 128.00 (estimated,
Flash Point °F [3]
TCC)
logP (o/w) 2.107 (estimated) - [3]

Soluble in alcohol;
Solubility 1810 mg/L in water mg/L [3]
(estimated at 25 °C)

Experimental Protocols
Synthesis of (Z)-2-Heptenal via Wittig Reaction

The Wittig reaction is a reliable method for the stereoselective synthesis of alkenes, including
the (Z)-isomer of 2-Heptenal. This method involves the reaction of an aldehyde with a
phosphorus ylide. To favor the formation of the (Z)-alkene, a non-stabilized ylide is typically
used under salt-free conditions.[4][5][6]

Reaction Scheme:

(CeHs)3sP*CH2CHO™ (a phosphorus ylide) + CH3(CHz2)sCHO (pentanal) —
CH3(CH2)sCH=CHCHO ((2)-2-Heptenal) + (CsHs)sPO (triphenylphosphine oxide)

Detailed Methodology:

e Preparation of the Phosphonium Ylide:
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o In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon or
nitrogen), add triphenylphosphine and an appropriate haloacetaldehyde equivalent (e.g.,
2-bromoacetaldehyde dimethyl acetal) in a dry, aprotic solvent such as tetrahydrofuran
(THF).

o Stir the mixture at room temperature until the formation of the phosphonium salt is
complete, which can be monitored by TLC or the precipitation of the salt.

o To generate the ylide, cool the phosphonium salt suspension to a low temperature (e.g.,
-78 °C) and add a strong, non-lithium base such as sodium hexamethyldisilazide
(NaHMDS) or potassium tert-butoxide dropwise. The characteristic orange to red color of
the ylide should appear. Using a lithium-free base is crucial for high (Z)-selectivity.[5][7]

o Wittig Reaction:

o To the freshly prepared ylide solution at low temperature, slowly add a solution of pentanal
in dry THF.

o Allow the reaction to stir at low temperature for a specified time, then slowly warm to room
temperature and stir overnight. The progress of the reaction can be monitored by GC-MS
or TLC.

o Work-up and Purification:
o Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

o Extract the agueous layer with a suitable organic solvent, such as diethyl ether or ethyl
acetate.

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate
or sodium sulfate.

o Filter the drying agent and concentrate the solvent in vacuo. The crude product will contain
(2)-2-Heptenal and triphenylphosphine oxide.

 Purification of (Z)-2-Heptenal:
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o Bisulfite Extraction: A highly effective method for purifying aldehydes from non-carbonyl
compounds involves the formation of a bisulfite adduct.[8][9][10][11][12]

» Dissolve the crude product in a water-miscible solvent like methanol.[11]

» Add a saturated aqueous solution of sodium bisulfite and shake vigorously. The
aldehyde will form a charged adduct that is soluble in the agueous phase.[8][11]

» Add an immiscible organic solvent (e.g., hexanes) and water to the mixture and
separate the layers. The triphenylphosphine oxide will remain in the organic layer.[8]

» To regenerate the pure aldehyde, basify the aqueous layer containing the bisulfite
adduct (e.g., with sodium carbonate or dilute sodium hydroxide) and extract the
liberated (Z)-2-Heptenal with an organic solvent.[11]

o Column Chromatography: Alternatively, the crude product can be purified by flash column
chromatography on silica gel using a non-polar eluent system (e.g., a gradient of ethyl
acetate in hexanes).

Analytical Characterization

o Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a primary technique for the
analysis of volatile compounds like (Z)-2-Heptenal. It allows for the separation of the (Z) and
(E) isomers and provides mass spectral data for identification. A non-polar capillary column
is typically used for the separation of isomers.[13]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 3C NMR are essential for
the structural confirmation of (2)-2-Heptenal. Key diagnostic signals in the *H NMR spectrum
include the aldehydic proton and the vinyl protons, with the coupling constant between the
vinyl protons being indicative of the (Z)-stereochemistry (typically smaller than for the (E)-
isomer).[14][15]

Biological Significance and Potential Applications in
Drug Development

(2)-2-Heptenal, as an a,B-unsaturated aldehyde, is a class of compounds known to be products
of lipid peroxidation in biological systems.[16][17][18][19] These reactive electrophiles can

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.lookchem.com/FreePDFArticle/175022-29-4.htm
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00231
https://www.researchgate.net/publication/318379749_Liquid-Liquid_Extraction_Protocol_for_the_Removal_of_Aldehydes_and_Highly_Reactive_Ketones_from_Mixtures
https://pmc.ncbi.nlm.nih.gov/articles/PMC5933314/
https://www.researchgate.net/publication/324182933_Separation_of_Aldehydes_and_Reactive_Ketones_from_Mixtures_Using_a_Bisulfite_Extraction_Protocol
https://pmc.ncbi.nlm.nih.gov/articles/PMC5933314/
https://www.lookchem.com/FreePDFArticle/175022-29-4.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC5933314/
https://www.lookchem.com/FreePDFArticle/175022-29-4.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC5933314/
https://www.researchgate.net/publication/332386749_Simultaneous_determination_of_seven_endogenous_aldehydes_in_human_blood_by_headspace_gas_chromatography-mass_spectrometry
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptenal
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108211
https://pmc.ncbi.nlm.nih.gov/articles/PMC3683506/
https://www.semanticscholar.org/paper/Lipid-Peroxidation%3A-Production%2C-Metabolism%2C-and-of-Ayala-Mu%C3%B1oz/e03168f76cf7ad7525db20314b61c023be1332af
https://pmc.ncbi.nlm.nih.gov/articles/PMC4066722/
https://www.researchgate.net/publication/263708888_Lipid_Peroxidation_Production_Metabolism_and_Signaling_Mechanisms_of_Malondialdehyde_and_4-Hydroxy-2-Nonenal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15349745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

modulate cellular signaling pathways and exhibit biological activities, making them of interest to
researchers in drug development.

Antifungal Activity

Several studies have demonstrated the antifungal properties of a,3-unsaturated aldehydes.
The proposed mechanisms of action include:

 Membrane Disruption: These aldehydes can intercalate into the fungal cell membrane,
altering its fluidity and integrity, which leads to leakage of cellular contents and ultimately cell
death.[20]

 Induction of Oxidative Stress: They can induce the production of reactive oxygen species
(ROS) within the fungal cell, leading to oxidative damage to proteins, lipids, and DNA.[21]

e Enzyme Inhibition: The electrophilic nature of the a,B-unsaturated aldehyde moiety allows it
to react with nucleophilic residues (such as cysteine) in proteins, leading to enzyme
inactivation.[22] This is particularly relevant for enzymes involved in critical metabolic
pathways like ergosterol biosynthesis in fungi like Candida albicans.[22][23]

Modulation of Cellular Signaling Pathways

As a product of lipid peroxidation, (Z)-2-Heptenal can act as a signaling molecule, often in the
context of cellular stress responses.

o Covalent Adduction to Proteins: The electrophilic carbon of the a,3-unsaturated system can
undergo Michael addition with nucleophilic side chains of amino acids, particularly the thiol
group of cysteine residues. This post-translational modification can alter protein function and
trigger downstream signaling events.[24]

o Activation of Stress Response Pathways: The formation of protein adducts by a,[3-
unsaturated aldehydes is a key mechanism in the activation of cellular stress response
pathways, such as the NF-kB signaling pathway. This pathway is a central regulator of
inflammation, immunity, and cell survival.[16] The covalent modification of key regulatory
proteins can lead to their activation or degradation, initiating a transcriptional response to the
cellular stress.
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Mandatory Visualizations

Logical Workflow for Synthesis and Purification

Workflow for (Z)-2-Heptenal Synthesis and Purification
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Click to download full resolution via product page

Caption: A logical workflow diagram illustrating the key stages in the synthesis and purification
of (Z)-2-Heptenal.

Signaling Pathway of a,B-Unsaturated Aldehydes
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Caption: A generalized signaling pathway for a,3-unsaturated aldehydes, such as (2)-2-
Heptenal, leading to the activation of the NF-kB pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 2-Heptenal, (Z)- [webbook.nist.gov]

. 2-Heptenal, (2)- | C7H120 | CID 5362616 - PubChem [pubchem.ncbi.nim.nih.gov]
. (£)-2-heptenal, 57266-86-1 [thegoodscentscompany.com]

. Wittig Reaction [organic-chemistry.org]

. Wittig reaction - Wikipedia [en.wikipedia.org]

. total-synthesis.com [total-synthesis.com]

. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

°
(0] ~ (o)) ()] EEN w N =

. Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive
Ketones from Mixtures - Lookchem [lookchem.com]

e 9. pubs.acs.org [pubs.acs.org]
e 10. researchgate.net [researchgate.net]

e 11. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction
Protocol - PMC [pmc.ncbi.nlm.nih.gov]

e 12. researchgate.net [researchgate.net]

e 13. researchgate.net [researchgate.net]

e 14. 2-Heptenal | C7TH120 | CID 5283316 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 15. Thieme E-Books & E-Journals [thieme-connect.de]

e 16. Role of Lipid Peroxidation-Derived a, B-Unsaturated Aldehydes in Vascular Dysfunction -
PMC [pmc.ncbi.nim.nih.gov]

» 17. [PDF] Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of
Malondialdehyde and 4-Hydroxy-2-Nonenal | Semantic Scholar [semanticscholar.org]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b15349745?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C57266861
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptenal_-_Z
https://www.thegoodscentscompany.com/data/rw1116091.html
https://www.organic-chemistry.org/namedreactions/wittig-reaction.shtm
https://en.wikipedia.org/wiki/Wittig_reaction
https://total-synthesis.com/wittig-reaction/
http://ccc.chem.pitt.edu/wipf/Courses/2320_07_files/Wittig_Reaction.pdf
https://www.lookchem.com/FreePDFArticle/175022-29-4.htm
https://www.lookchem.com/FreePDFArticle/175022-29-4.htm
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00231
https://www.researchgate.net/publication/318379749_Liquid-Liquid_Extraction_Protocol_for_the_Removal_of_Aldehydes_and_Highly_Reactive_Ketones_from_Mixtures
https://pmc.ncbi.nlm.nih.gov/articles/PMC5933314/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5933314/
https://www.researchgate.net/publication/324182933_Separation_of_Aldehydes_and_Reactive_Ketones_from_Mixtures_Using_a_Bisulfite_Extraction_Protocol
https://www.researchgate.net/publication/332386749_Simultaneous_determination_of_seven_endogenous_aldehydes_in_human_blood_by_headspace_gas_chromatography-mass_spectrometry
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptenal
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108211
https://pmc.ncbi.nlm.nih.gov/articles/PMC3683506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3683506/
https://www.semanticscholar.org/paper/Lipid-Peroxidation%3A-Production%2C-Metabolism%2C-and-of-Ayala-Mu%C3%B1oz/e03168f76cf7ad7525db20314b61c023be1332af
https://www.semanticscholar.org/paper/Lipid-Peroxidation%3A-Production%2C-Metabolism%2C-and-of-Ayala-Mu%C3%B1oz/e03168f76cf7ad7525db20314b61c023be1332af
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15349745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 18. Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of
Malondialdehyde and 4-Hydroxy-2-Nonenal - PMC [pmc.ncbi.nim.nih.gov]

e 19. researchgate.net [researchgate.net]

o 20. Frontiers | Antifungal mechanism of (E)-2-hexenal against Botrytis cinerea growth
revealed by transcriptome analysis [frontiersin.org]

o 21. Inhibitory effect of (E)-2-heptenal on Aspergillus flavus growth revealed by metabolomics
and biochemical analyses - PubMed [pubmed.ncbi.nim.nih.gov]

e 22. mdpi.com [mdpi.com]
e 23. Candida albicans and Antifungal Peptides - PMC [pmc.ncbi.nlm.nih.gov]

e 24. Protein alkylation by the a,B-unsaturated aldehyde acrolein. A reversible mechanism of
electrophile signaling? - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [(Z)-2-Heptenal CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15349745#z-2-heptenal-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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